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Compound of Interest

Compound Name: Quinacrine mustard

Cat. No.: B1202113 Get Quote

An In-depth Examination of the Chemical and Biological Properties of a Classic Alkylating and

Intercalating Agent

Quinacrine mustard dihydrochloride is a fluorescent, polycyclic aromatic compound with a

long history in biomedical research.[1] Originally synthesized as a derivative of the antimalarial

drug quinacrine, it has become a valuable tool for studying DNA structure and function due to

its dual capabilities as both a DNA intercalator and an alkylating agent.[2][3] This guide

provides a comprehensive overview of its chemical properties, mechanism of action, biological

effects, and key experimental considerations for its use in a research setting.

Core Chemical and Physical Properties
Quinacrine mustard dihydrochloride is a bright yellow, hygroscopic powder.[4] It is recognized

for its vivid fluorescence under ultraviolet light, a property that is central to its primary

applications.[4]
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Property Value Source(s)

IUPAC Name

1-N,1-N-bis(2-chloroethyl)-4-N-

(6-chloro-2-methoxyacridin-9-

yl)pentane-1,4-

diamine;dihydrochloride

[5]

Synonyms
QM, Quinacrine mustard

(hydrochloride), NSC 3424
[3][6][7]

CAS Number 4213-45-0 [1][6][7]

Molecular Formula C₂₃H₂₈Cl₃N₃O · 2HCl [3][6]

Molecular Weight 541.77 g/mol [5][6]

Appearance Orange to dark yellow powder [8]

Purity ≥85% (by HPLC) [6][8][9]

Melting Point Decomposes at 250°C [4]

Solubility

Soluble in water and

chloroform.[3][8] Slightly

soluble in cold water, ethanol,

and methanol. Insoluble in

ether, benzene, and acetone.

[4]

[3][4][8]

Fluorescence

Excitation: 425 nm, 440 nm

(mean)[2][3][4] Emission: 480

nm, 510 nm (mean)[2][3][4]

[2][3][4]

UV-Vis λmax 222, 280, 424 nm [3]

Mechanism of Action: A Dual-Threat Molecule
The biological activity of quinacrine mustard stems from its unique bifunctional chemical

structure. It acts as both a DNA intercalating agent and an alkylating agent.

Intercalation: The planar acridine ring structure of the molecule inserts itself between the base

pairs of the DNA double helix.[2][3] This intercalation shows a preference for Adenine-Thymine
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(AT)-rich regions over Guanine-Cytosine (GC)-rich regions.[2][3] This property is the basis for

its use in chromosome banding techniques.

Alkylation: The two chloroethyl "mustard" groups are highly reactive. In an aqueous solution,

these groups readily lose chloride ions to form unstable, highly reactive aziridinium cations.[6]

[9][10] These electrophilic cations then covalently bind to nucleophilic groups found on

biological macromolecules, particularly the carboxyl, thiol, and heterocyclic nitrogen groups of

proteins and nucleic acids.[6][9][10]
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Mechanism of Quinacrine Mustard Activation and Alkylation.

Key Biological Effects
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The covalent modification of DNA and other cellular components by quinacrine mustard leads

to significant downstream biological consequences.

Mutagenesis: As a polycyclic aromatic agent that directly modifies DNA, it is a potent

mutagen, capable of inducing mutations in bacteria and other organisms.[1]

Cell Cycle Arrest: In cell-based studies, quinacrine mustard has been shown to induce cell

cycle arrest at the G2/M phase. For instance, treatment of HL-60 cells with 0.2 µM

quinacrine mustard for 4 hours resulted in a 50% accumulation of cells in the G2/M phase.

[1]
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Signaling Cascade Leading to G2/M Cell Cycle Arrest.

Experimental Protocols & Methodologies
While specific protocols must be optimized for individual experimental systems, the following

outlines provide a starting point based on established applications.

Chromosome Staining (Q-Banding)
Quinacrine mustard is famously used for Q-banding, a cytogenetic technique to produce a

characteristic pattern of fluorescent bands on chromosomes.[6][9]

Objective: To stain metaphase chromosomes for karyotyping and analysis.

General Protocol:

Prepare a Staining Solution: Prepare a working solution of quinacrine mustard
dihydrochloride (e.g., 5 µg/ml) in a suitable buffer (e.g., McIlvaine's buffer, pH 7.0).[1] Note: If

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b1202113?utm_src=pdf-body
https://www.medchemexpress.com/quinacrine-mustard-dihydrochloride.html
https://www.benchchem.com/product/b1202113?utm_src=pdf-body
https://www.benchchem.com/product/b1202113?utm_src=pdf-body
https://www.medchemexpress.com/quinacrine-mustard-dihydrochloride.html
https://www.benchchem.com/product/b1202113?utm_src=pdf-body-img
https://www.benchchem.com/product/b1202113?utm_src=pdf-body
https://www.sigmaaldrich.com/US/en/product/sigma/q2876
https://www.scientificlabs.co.uk/product/bioreagents/Q2876-5MG
https://www.benchchem.com/product/b1202113?utm_src=pdf-body
https://www.medchemexpress.com/quinacrine-mustard-dihydrochloride.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1202113?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


using water as the solvent, the solution should be filter-sterilized through a 0.22 µm filter

before use.[1]

Slide Preparation: Use standard cytogenetic methods to prepare slides with metaphase

chromosome spreads.

Staining: Flood the slide with the quinacrine mustard staining solution and incubate for a

specified time (e.g., 20 minutes) at room temperature.

Washing: Rinse the slide briefly in distilled water or buffer to remove excess stain.

Mounting: Mount the slide with a coverslip using a buffer solution (e.g., McIlvaine's buffer).

Visualization: Observe the chromosomes using a fluorescence microscope equipped with a

filter set appropriate for quinacrine fluorescence (e.g., a standard GFP filter has been

reported to work well).[6][10] The AT-rich regions of the chromosomes will fluoresce brightly.

Cell Cycle Analysis
Objective: To assess the effect of quinacrine mustard on cell cycle progression.

General Protocol (based on HL-60 cells[1]):

Cell Culture: Culture cells (e.g., HL-60) under standard conditions to logarithmic growth

phase.

Treatment: Treat cells with the desired concentration of quinacrine mustard (e.g., 0.2 µM)

or a vehicle control for a specified duration (e.g., 4 hours).[1]

Harvesting: Harvest cells by centrifugation.

Fixation: Fix the cells in cold 70% ethanol while vortexing gently. Store at -20°C for at least 2

hours.

Staining: Re-pellet the fixed cells and resuspend in a staining solution containing a DNA dye

(e.g., propidium iodide) and RNase A.
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Analysis: Analyze the DNA content of the cells using a flow cytometer. The resulting

histogram will show the distribution of cells in G1, S, and G2/M phases of the cell cycle.
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Experimental Workflow for Cell Cycle Analysis.

Safety, Storage, and Handling
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Quinacrine mustard dihydrochloride is a hazardous substance and must be handled with

appropriate precautions.

Category Information Source(s)

Hazard Classifications

Toxic: Toxic if swallowed or

inhaled.[6][7] Sensitizer: May

cause allergic skin reaction or

asthma symptoms if inhaled.[6]

[7][11] Reproductive Toxicity:

Suspected of damaging fertility

or the unborn child.[6][7][11]

Corrosive/Vesicant: Can cause

skin irritation.[2][11]

[2][6][7][11]

Personal Protective Equipment

(PPE)

Wear protective gloves,

eyeshields/faceshields, and a

P3 (or equivalent) respirator.

Handle in a well-ventilated

area or chemical fume hood.[6]

[11]

[6][11]

Storage Conditions

Store at -20°C in a dry, well-

ventilated place.[6][9] Keep

container tightly closed and

protected from light and

moisture.[8]

[6][9]

Stability

Stable for at least 2 years

when stored at -20°C. Stock

solutions are stable for 6

months at -80°C or 1 month at

-20°C.[1]

[1][8]

Disposal

Dispose of contaminated

materials and waste in

accordance with applicable

local, state, and federal

regulations.[11]

[11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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